Cas no 900885-75-8 (5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 900885-75-8
• MF: C₂₀H₁₉N₅
• MW: 329.398363351822
• CID: 5424406
• Update Time: 2025-07-18

5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 5-methyl-3-(4-methylphenyl)-N-(3-pyridinylmethyl)-
• 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C20H19N5/c1-14-5-7-17(8-6-14)18-13-23-25-19(10-15(2)24-20(18)25)22-12-16-4-3-9-21-11-16/h3-11,13,22H,12H2,1-2H3
• InChI Key： JUNOSTUPFHCWEA-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C=NN1C(NCC1=CC=CN=C1)=CC(C)=N2

Additional information on 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

Introduction to 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900885-75-8)

5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, also known by its CAS number 900885-75-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research findings related to this compound.

Structural Characteristics

The molecular structure of 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine is characterized by a pyrazolo[1,5-a]pyrimidine core substituted with a methyl group at the 5-position, a 4-methylphenyl group at the 3-position, and an N-(pyridin-3-yl)methyl group at the 7-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes, receptors, and ion channels.

Synthesis Methods

The synthesis of 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine has been reported in several studies. One common approach involves the condensation of a suitable pyrazolopyrimidine derivative with an appropriate amine or amine derivative. For instance, a typical synthetic route might involve the reaction of 5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-one with (pyridin-3-yl)methanamine in the presence of a coupling reagent such as HATU or EDC·HCl. This method provides good yields and high purity of the target compound.

Biological Activities

5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine has been extensively studied for its biological activities. One of its most notable properties is its potent inhibition of specific kinases involved in various signaling pathways. Kinases are key enzymes that play crucial roles in cell proliferation, differentiation, and survival. Inhibiting these kinases can have therapeutic benefits in treating diseases such as cancer and inflammatory disorders.

Recent research has shown that 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine exhibits selective inhibition of certain kinases with high potency and selectivity. For example, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. This selective inhibition can lead to cell cycle arrest and apoptosis in cancer cells without significantly affecting normal cells.

Clinical Applications

The potential clinical applications of 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine are being actively explored. Preclinical studies have demonstrated its efficacy in various models of cancer and inflammatory diseases. For instance, it has shown promising results in inhibiting tumor growth in xenograft models of human cancer cell lines. Additionally, it has been found to reduce inflammation in animal models of inflammatory disorders such as rheumatoid arthritis.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have indicated that it is well-tolerated at therapeutic doses with manageable side effects. Further clinical studies are needed to fully assess its potential as a therapeutic agent.

Mechanism of Action

The mechanism by which 5-methyl-3-(4-methylphenyl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine exerts its biological effects is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is through the inhibition of specific kinases involved in cell signaling pathways. By blocking these kinases, the compound can disrupt the signaling cascades that promote cell proliferation and survival.

In addition to kinase inhibition, recent studies have suggested that this compound may also modulate other cellular processes such as apoptosis and autophagy. For example, it has been shown to induce apoptosis in cancer cells by activating pro-apoptotic proteins and inhibiting anti-apoptotic proteins. It may also enhance autophagy, which can contribute to cell death in certain contexts.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and new research on compounds like 5-methyl-3-(4-methylphenyl)-N-(pyridin-pyridin-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyridine-pyrido-[1,5-a]pyrimidin-[1]-amine is ongoing. Current research trends include optimizing the structure for improved potency and selectivity, developing new synthetic methods for large-scale production, and exploring combination therapies with other drugs to enhance therapeutic outcomes.

In addition to its potential as a standalone therapeutic agent, there is growing interest in using compounds like this as lead molecules for drug discovery programs. By modifying the structure or combining it with other active compounds, researchers aim to develop more effective treatments for various diseases.

Conclusion

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